5 5/'-DIMETHYL-BAPTA-AM*
5 5/'-DIMETHYL-BAPTA-AM*
Brand Name:
Vulcanchem
CAS No.:
147504-94-7
VCID:
VC0171192
InChI:
InChI=1S/C36H44N2O18/c1-23-7-9-29(37(15-33(43)53-19-49-25(3)39)16-34(44)54-20-50-26(4)40)31(13-23)47-11-12-48-32-14-24(2)8-10-30(32)38(17-35(45)55-21-51-27(5)41)18-36(46)56-22-52-28(6)42/h7-10,13-14H,11-12,15-22H2,1-6H3
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C36H44N2O18
Molecular Weight:
792.7 g/mol
5 5/'-DIMETHYL-BAPTA-AM*
CAS No.: 147504-94-7
Main Products
VCID: VC0171192
Molecular Formula: C36H44N2O18
Molecular Weight: 792.7 g/mol
| CAS No. | 147504-94-7 |
|---|---|
| Product Name | 5 5/'-DIMETHYL-BAPTA-AM* |
| Molecular Formula | C36H44N2O18 |
| Molecular Weight | 792.7 g/mol |
| IUPAC Name | acetyloxymethyl 2-[N-[2-(acetyloxymethoxy)-2-oxoethyl]-2-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]-4-methylanilino]acetate |
| Standard InChI | InChI=1S/C36H44N2O18/c1-23-7-9-29(37(15-33(43)53-19-49-25(3)39)16-34(44)54-20-50-26(4)40)31(13-23)47-11-12-48-32-14-24(2)8-10-30(32)38(17-35(45)55-21-51-27(5)41)18-36(46)56-22-52-28(6)42/h7-10,13-14H,11-12,15-22H2,1-6H3 |
| Standard InChIKey | HEOJVQZWOLQUDR-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Canonical SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Synonyms | (CH3)2-BAPTA 5,5'-dimethyl-BAPTA 5,5'-dimethyl-bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetate bis(2-amino-5-methylphenoxy)ethane-N,N,N',N'-tetraacetate dimethyl BAPTA dimethyl bis-(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid MAPTAM Me2BAPTA |
| PubChem Compound | 3536452 |
| Last Modified | Nov 12 2021 |
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